Cas no 891093-04-2 (3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea)

• Product Name: 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea
• CAS No: 891093-04-2
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5510902
• Update Time: 2025-05-17

3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(3,4-dimethylphenyl)-5-oxo-3-pyrrolidinyl]-N'-(2-furanylmethyl)-
• 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea

• Inchi： 1S/C18H21N3O3/c1-12-5-6-15(8-13(12)2)21-11-14(9-17(21)22)20-18(23)19-10-16-4-3-7-24-16/h3-8,14H,9-11H2,1-2H3,(H2,19,20,23)
• InChI Key： TYKLILZHWDEWFL-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)C(NCC1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea

Comprehensive Overview of 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea (CAS No. 891093-04-2)

3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea (CAS No. 891093-04-2) is a specialized organic compound with a unique molecular structure that combines a pyrrolidinone core with furan and urea functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both 3,4-dimethylphenyl and furan-2-yl groups in its structure contributes to its diverse reactivity and applications in drug discovery and material science.

The chemical properties of 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea make it a valuable candidate for researchers exploring novel therapeutic agents. Its molecular weight and solubility profile suggest compatibility with various organic solvents, which is crucial for formulation development. Recent studies have highlighted its potential as a scaffold for designing inhibitors targeting specific enzymes, aligning with the growing demand for precision medicine and targeted therapies in the pharmaceutical industry.

In the context of green chemistry and sustainable synthesis, 891093-04-2 has been investigated for its role in catalytic reactions and as a building block for biodegradable materials. The furan moiety, in particular, is of interest due to its renewable origin and potential applications in bio-based polymers. This aligns with the global shift toward environmentally friendly alternatives in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound’s stability under various pH conditions and thermal resistance further enhance its utility in industrial applications. Researchers have explored its use in advanced material science, including the development of coatings and adhesives with improved performance characteristics. These properties are particularly relevant to industries seeking high-performance additives that comply with stringent regulatory standards.

From a commercial perspective, the demand for 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea is driven by its versatility and the expanding applications in life sciences and specialty chemicals. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. This trend is reflected in the growing number of inquiries related to CAS 891093-04-2 in chemical databases and procurement platforms.

Safety and handling guidelines for 891093-04-2 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under current regulations, its handling requires adherence to general chemical safety protocols, a topic frequently addressed in laboratory safety forums and training programs.

In summary, 3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-1-(furan-2-yl)methylurea represents a promising chemical entity with broad applicability across multiple sectors. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas such as drug development, material innovation, and sustainable chemistry. As scientific advancements continue, the relevance of this compound is expected to grow, further solidifying its position in the chemical and pharmaceutical landscapes.